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Compound of Interest

Compound Name: LabMol-301

Cat. No.: B12400156

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of LabMol-301. The following procedural guidance is designed to ensure the safe and effective
use of this compound in a laboratory setting, from receipt to disposal.

LabMol-301: Key Data

The following table summarizes the known quantitative data for LabMol-301.

Property Value Source
Chemical Formula CisHieNe DC Chemicals
Molecular Weight 316.36 g/mol DC Chemicals[1]
Appearance Powder DC Chemicals[1]
ICs0 (NS5 RdRp) 0.8 uM DC Chemicals[1]
ICs0 (NS2B-NS3pro) 7.4 uM DC Chemicals[1]
Storage (Powder) -20°C for 2 years DC Chemicals[1]
Storage (in DMSO) 4°C for 2 weeks, -80°C for 6 DC Chemicals[1]

months
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Note: Further physical and chemical properties such as melting point, boiling point, and
solubility are not readily available in public sources.

Personal Protective Equipment (PPE)

Strict adherence to the following PPE protocols is mandatory when handling LabMol-301 to
minimize exposure and ensure personal safety.

PPE Category Specification Rationale
_ Chemical-resistant gloves _
Hand Protection o Prevents skin contact.
(e.g., nitrile)
) Safety goggles with side- Protects eyes from splashes
Eye Protection )
shields and dust.
) ] Prevents contamination of
Skin and Body Impervious laboratory coat

personal clothing.

Use in a well-ventilated area. A

Respirat suitable respirator should be Avoids inhalation of the
espiratory _
used if dust or aerosols are compound.[2]
generated.

Operational Plan: From Receipt to Experimentation

Follow these procedural steps to ensure the safe handling and integrity of LabMol-301
throughout the experimental workflow.

e Receiving and Inspection:
o Upon receipt, visually inspect the container for any damage or leaks.

o Verify that the product name and CAS number (1360243-08-8) on the label match the
order.

o Log the compound into the laboratory inventory system.

o Storage:
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o Store the compound in a tightly sealed container in a cool, well-ventilated area.[2]
o For long-term storage of the powder, maintain a temperature of -20°C.[1]

o If prepared in a solvent such as DMSO, store at 4°C for up to two weeks or at -80°C for up
to six months.[1]

e Preparation of Solutions:

o All handling of the powdered form should be conducted in a chemical fume hood to avoid
inhalation of dust.

o Use calibrated equipment for weighing and dissolving the compound.

o Consult relevant experimental protocols for appropriate solvents and concentrations.
o Experimental Use:

o Clearly label all solutions containing LabMol-301.

o Do not eat, drink, or smoke in the designated experimental area.[2]

o Wash hands thoroughly after handling the compound.[2]

Emergency Procedures

In the event of an exposure or spill, follow these immediate actions.
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Emergency

Procedure

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, holding eyelids

apart. Seek prompt medical attention.[2]

Skin Contact

Rinse the affected skin area thoroughly with
water. Remove contaminated clothing and

shoes. Seek medical attention.[2]

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide respiratory support. Seek

immediate medical attention.[2]

Ingestion

Wash out the mouth with water. Do NOT induce
vomiting. Call a physician or poison control

center immediately.[2]

Spill

Evacuate the area. Wear full personal protective
equipment. For small spills, absorb with an inert
material and place in a sealed container for

disposal. Prevent entry into waterways.[2]

Disposal Plan

LabMol-301 is classified as very toxic to aquatic life with long-lasting effects.[2] Therefore,

proper disposal is critical to prevent environmental contamination.

o Waste Collection:

o Collect all waste materials containing LabMol-301, including unused compound,

contaminated consumables (e.g., pipette tips, tubes), and cleaning materials, in a

designated and clearly labeled hazardous waste container.

o Disposal Route:

o Dispose of the hazardous waste through an approved waste disposal plant.[2]

o Do not dispose of LabMol-301 down the drain or in general waste.
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o Follow all local, state, and federal regulations for chemical waste disposal.

LabMol-301 Handling Workflow
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Caption: A workflow diagram illustrating the key operational steps for handling LabMol-301.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
LabMol-301]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12400156#personal-protective-equipment-for-
handling-labmol-301]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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